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Compound of Interest

Compound Name: Diminazene

Cat. No.: B1218545 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical structure, properties, and

synthesis of Diminazene aceturate. It also delves into its mechanisms of action, supported by

detailed experimental protocols and visual diagrams to facilitate a deeper understanding for

research and drug development applications.

Chemical Identity and Properties
Diminazene aceturate is an aromatic diamidine compound widely used as an anti-

trypanosomal and antibacterial agent.[1][2] It is the aceturate salt of Diminazene. The chemical

and physical properties of Diminazene aceturate are summarized below.
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Property Value Reference(s)

IUPAC Name

2-acetamidoacetic acid;4-[2-(4-

carbamimidoylphenyl)iminohyd

razinyl]benzenecarboximidami

de

[1][3]

Synonyms
Berenil, Diminazene

diaceturate, Azidin, Ganasag

CAS Number 908-54-3

Molecular Formula C₂₂H₂₉N₉O₆

Molecular Weight 515.52 g/mol

Appearance
Light yellow to yellow

solid/crystalline powder

Solubility

Soluble in water (1 part in 14

parts at 20°C), slightly soluble

in alcohol, and very slightly

soluble in ether and

chloroform.

Melting Point 217°C (with decomposition)

Purity
≥97% or ≥98% depending on

the supplier

Chemical Structure
Diminazene aceturate is comprised of the active component, Diminazene, and two molecules

of N-acetylglycine (aceturic acid). The core structure of Diminazene features two benzamidine

moieties linked by a triazene group.

The IUPAC name for the active Diminazene base is 4-[2-(4-

carbamimidoylphenyl)iminohydrazinyl]benzenecarboximidamide.
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Component Molecular Formula Molecular Weight

Diminazene C₁₄H₁₅N₇ 281.323 g·mol⁻¹

N-acetylglycine C₄H₇NO₃ 117.10 g/mol

Experimental Protocols: Synthesis of Diminazene
Aceturate
Several methods for the synthesis of Diminazene aceturate have been documented. A general

and common approach involves the diazotization of p-aminobenzamidine followed by a

coupling reaction and subsequent salt formation with N-acetylglycine.

A. Synthesis via Diazotization and Coupling

This process can be broken down into the following key steps, adapted from documented

procedures:

Preparation of p-Aminobenzamidine Dihydrochloride: This intermediate is typically prepared

from p-nitrobenzoic acid through a series of reactions including conversion to p-

nitrobenzamide, then to p-nitrobenzonitrile, followed by formation of p-nitrobenzamidoxime,

and finally reduction to p-aminobenzamidine dihydrochloride.

Diazotization: p-Aminobenzamidine dihydrochloride is dissolved in an acidic aqueous

solution (e.g., hydrochloric acid and water) and cooled to 0°C. An aqueous solution of

sodium nitrite is then added dropwise to form the diazonium salt.

Coupling Reaction: The resulting diazonium salt solution is then coupled with another

molecule of p-aminobenzamidine dihydrochloride to form Diminazene.

Salt Formation: The Diminazene base is reacted with aceturic acid (N-acetylglycine) in a

suitable solvent, such as aqueous methanol, to yield Diminazene aceturate. The product is

then isolated, purified, and dried.

B. Example Laboratory-Scale Synthesis of a Triazene Analog

A related synthesis for a triazene analog provides insight into the reaction conditions:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1218545?utm_src=pdf-body
https://www.benchchem.com/product/b1218545?utm_src=pdf-body
https://www.benchchem.com/product/b1218545?utm_src=pdf-body
https://www.benchchem.com/product/b1218545?utm_src=pdf-body
https://www.benchchem.com/product/b1218545?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218545?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Diazotization: A suspension of 4-aminobenzamidine dihydrochloride (1.0 g, 4.80 mmol) in

water (6 mL) and concentrated hydrochloric acid (1 mL) is cooled to 0°C and stirred. A

solution of sodium nitrite (0.36 g, 5.28 mmol) in water (1 mL) is added dropwise, and the

mixture is stirred for 20 minutes.

Coupling: A solution of aniline is then added to the resulting diazonium solution to produce

the triazene compound.

A patent for an industrial production method describes a process starting from p-

nitrobenzamide, which is converted to p-nitrobenzonitrile to avoid high-temperature reactions.

The subsequent steps involve amination, reduction, diazotization, coupling, and salt formation.

Mechanism of Action and Signaling Pathways
Diminazene aceturate exhibits multiple mechanisms of action, primarily as a trypanocidal

agent and more recently identified as an anti-inflammatory and an activator of angiotensin-

converting enzyme 2 (ACE2).

A. Trypanocidal Activity

The primary trypanocidal action of Diminazene aceturate involves its binding to the kinetoplast

DNA (kDNA) of trypanosomes. This binding is non-intercalative and occurs at sites rich in

adenine-thymine base pairs. This interaction is believed to inhibit DNA replication.
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Logical Flow of Diminazene Aceturate's Trypanocidal Action
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Caption: Logical flow of Diminazene Aceturate's trypanocidal action.

B. Anti-inflammatory Properties

Diminazene aceturate has demonstrated potent anti-inflammatory effects by modulating host

immune responses. It reduces the production of pro-inflammatory cytokines such as IL-6, IL-12,

TNF, and IFN-γ. This is achieved not by altering the expression of Toll-like receptors (TLRs),

but by downregulating the phosphorylation of key signaling molecules.
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The affected pathways include:

Mitogen-Activated Protein Kinases (MAPKs): ERK, p38, and JNK

Signal Transducer and Activator of Transcription (STATs): STAT1 and STAT3

NF-κB pathway: NF-κB p65 subunit

Inhibitory Effect of Diminazene Aceturate on Inflammatory Signaling
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Caption: Diminazene Aceturate's inhibition of inflammatory pathways.

C. ACE2 Activation

Diminazene aceturate is also recognized as an activator of angiotensin-converting enzyme 2

(ACE2). By activating ACE2, it can counteract the effects of angiotensin II, suggesting potential
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therapeutic applications in cardiovascular conditions.

Workflow of Diminazene Aceturate as an ACE2 Activator

Diminazene Aceturate

ACE2 Enzyme

Activates

Angiotensin II

Degrades

Vasodilation,
Anti-inflammatory Effects

Promotes

AT1 Receptor

Binds to

Vasoconstriction,
Inflammation, Fibrosis

Leads to

Click to download full resolution via product page

Caption: Workflow of Diminazene Aceturate as an ACE2 activator.

This technical guide provides a foundational understanding of Diminazene aceturate, from its

basic chemical structure to its complex interactions within biological systems. The detailed

information and visual aids are intended to support further research and development efforts

involving this multifaceted compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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